1-(1,1-Dioxothiolan-3-yl)-3-(2-methylphenyl)urea
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Description
1-(1,1-Dioxothiolan-3-yl)-3-(2-methylphenyl)urea is a useful research compound. Its molecular formula is C12H16N2O3S and its molecular weight is 268.33. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
- Corrosion Inhibition Performance: Urea derivatives, including those related to 1-(1,1-Dioxidotetrahydrothiophen-3-yl)-3-(o-tolyl)urea, have been evaluated for their efficiency as corrosion inhibitors. These compounds exhibit a mixed mode of inhibition and strong adsorption on surfaces, forming protective layers against corrosion (Mistry et al., 2011).
Biochemical Applications
- Osmolyte Interactions: Research has explored the use of urea in combination with methylamines as osmolytes in marine organisms, highlighting its role in environmental stress adaptation (Lin & Timasheff, 1994).
Organic Synthesis
- Synthesis of Organic Compounds: Urea mixtures have been employed in the environmentally friendly synthesis of organic compounds, such as 1,8-dioxo-dodecahydroxanthene derivatives. These solvents act as both reaction medium and catalyst (Li et al., 2013).
Molecular Interaction Studies
- Urea-Fluoride Interactions: Studies on urea-fluoride interactions provide insights into proton transfer processes and molecular stability, relevant in various chemical and biochemical fields (Boiocchi et al., 2004).
Environmental Chemistry
- Photodegradation Studies: Investigations into the photodegradation of urea derivatives in different media contribute to understanding the environmental behavior and toxicity of these compounds (Guoguang et al., 2001).
Cytoprotection
- Role in Cytoprotection: Urea derivatives play a role in cytoprotection in various organisms under stress conditions, such as high osmolarity and thermal stress, contributing to cellular volume maintenance and macromolecule stabilization (Yancey, 2005).
Medicinal Chemistry
- Inhibitors in Cancer Research: Urea derivatives are being studied as potential anti-cancer agents, particularly as inhibitors of translation initiation, a promising area in cancer therapy (Denoyelle et al., 2012).
Properties
IUPAC Name |
1-(1,1-dioxothiolan-3-yl)-3-(2-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-9-4-2-3-5-11(9)14-12(15)13-10-6-7-18(16,17)8-10/h2-5,10H,6-8H2,1H3,(H2,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRHQUUFCIYGUGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)NC2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49727127 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.